Cas no 4368-83-6 (5-Acetamido-2-nitrobenzoic acid)

4368-83-6 structure
Product Name:5-Acetamido-2-nitrobenzoic acid
CAS No:4368-83-6
Molecular Formula:C9H8N2O5
Molecular Weight:224.1702
MDL:MFCD00035889
CID:85007
PubChem ID:87561581
5-Acetamido-2-nitrobenzoic acid Properties
Names and Identifiers
-
- 5-Acetamido-2-nitrobenzoic acid
- 5-(Acetylamino)-2-nitrobenzoic acid
- 3'-Carboxy-4'-nitroacetanilide
- 5-Acetylamino-2-nitrobenzoic acid
- Benzoic acid, 5-(acetylamino)-2-nitro-
- 2-Nitro-5-acetylaminobenzoic acid
- 5-ACETAMIDO-2-NITROBENZOICACID
- 5-(Acetamido)-2-nitrobenzoic acid
- PubChem13220
- bmse000174
- 5-Acetamido-2-nitrobenzoic
- Oprea1_692395
- ZSHFMOUMOUOGKI-UHFFFAOYSA-N
- 5-acetamido-2-ni
- 3-Carboxy-4-nitroacetanilide
- 5-acetamido-2-nitr
- 4368-83-6
- 5-ACETYLAMINO-2-NITRO-BENZOIC ACID
- SCHEMBL890785
- A826401
- CCG-54339
- 5-acetamido-2-nitro-benzoic acid
- FT-0619682
- NS00031357
- CHEBI:86569
- DTXSID1063435
- XLG672KN5P
- EINECS 224-461-4
- T70920
- STR04792
- SR-01000643442-1
- MFCD00035889
- CS-0206051
- EN300-7424542
- AKOS015889952
- Q27159253
- A2156
- DTXCID2040280
- DB-051158
-
- MDL: MFCD00035889
- InChIKey: ZSHFMOUMOUOGKI-UHFFFAOYSA-N
- Inchi: 1S/C9H8N2O5/c1-5(12)10-6-2-3-8(11(15)16)7(4-6)9(13)14/h2-4H,1H3,(H,10,12)(H,13,14)
- SMILES: O([H])C(C1C([H])=C(C([H])=C([H])C=1[N+](=O)[O-])N([H])C(C([H])([H])[H])=O)=O
Computed Properties
- Exact Mass: 224.04300
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 224.043
- Heavy Atom Count: 16
- Complexity: 312
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.7
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 112
Experimental Properties
- LogP: 1.84760
- PSA: 112.22000
- Boiling Point: 522.9°Cat760mmHg
- Melting Point: 225°C(dec.)(lit.)
- Flash Point: 270.1°C
- Color/Form: powder
- Solubility: Uncertain
- Density: 1.526
5-Acetamido-2-nitrobenzoic acid Security Information
-
Symbol:
- Safety Term:S26;S37/39
- Safety Instruction: S26-S36
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Prompt:warning
- Risk Phrases: 36/37/38
- TSCA:Yes
5-Acetamido-2-nitrobenzoic acid Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
5-Acetamido-2-nitrobenzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003MS9-1g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 95% | 1g |
$21.00 | 2025-02-20 | |
A2B Chem LLC | AB68697-1g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 98% | 1g |
$30.00 | 2024-04-20 | |
Aaron | AR003N0L-1g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 98% | 1g |
$7.00 | 2025-01-22 | |
abcr | AB124859-5g |
5-Acetamido-2-nitrobenzoic acid, 98%; . |
4368-83-6 | 98% | 5g |
€626.70 | ||
Alichem | A019096902-100g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 98% | 100g |
$399.96 | 2023-09-01 | |
Apollo Scientific | OR0003-10g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 10g |
£56.00 | 2023-09-01 | ||
Chemenu | CM158079-100g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 98% | 100g |
$378 | ||
Crysdot LLC | CD12071851-100g |
5-Acetamido-2-nitrobenzoic acid |
4368-83-6 | 98% | 100g |
$400 | ||
Enamine | EN300-7424542-0.05g |
5-acetamido-2-nitrobenzoic acid |
4368-83-6 | 95% | 0.05g |
$135.0 | 2024-05-24 | |
Matrix Scientific | 127512-10g |
5-Acetamido-2-nitrobenzoic acid, >95% |
4368-83-6 | >95% | 10g |
$149.00 | 2023-09-10 |
5-Acetamido-2-nitrobenzoic acid Suppliers
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:4368-83-6)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
5-Acetamido-2-nitrobenzoic acid Related Literature
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Shiqun Xiang,Weibin Fan,Jiang Jin,Yinghua Li Org. Biomol. Chem., 2021,19, 5794-5799
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Hiroyuki Suga,Taichi Iwai,Masahiro Shimizu,Kie Takahashi,Yasunori Toda Chem. Commun., 2018,54, 1109-1112
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S. I. Koshoridze,Yu. K. Levin Phys. Chem. Chem. Phys., 2022,24, 10622-10625
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Sonali S. De Silva,Philip J. Camp,David K. Henderson,Dorothy C. R. Henry,Hamish McNab,Peter A. Tasker,Paul Wight Chem. Commun., 2003, 1702-1703
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Atul Srivastava Soft Matter, 2021,17, 10428-10436
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Carlotta Pucci,Anita Scipioni,Camillo La Mesa Soft Matter, 2012,8, 9669-9675
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Changru Ma Phys. Chem. Chem. Phys., 2014,16, 5333-5341
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Laura L. Olenick,Hilary M. Chase,Alicia C. McGeachy,Merve Dogangun,Stephanie R. Walter,Hong-fei Wang,Franz M. Geiger Phys. Chem. Chem. Phys., 2018,20, 3063-3072
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Yunhai Wu,Julin Cao,Palizhati Yilihan,Yanping Jin,Yajun Wen,Jianxin Zhou RSC Adv., 2013,3, 10745-10753
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(CAS:4368-83-6)5-Acetamido-2-nitrobenzoic acid

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